Cas no 58379-80-9 (1-(1-isocyanoethylsulfonyl)-4-methyl-benzene)

• Product Name: 1-(1-isocyanoethylsulfonyl)-4-methyl-benzene
• CAS No: 58379-80-9
• MF: C₁₀H₁₁NO₂S
• MW: 209.26484131813
• MDL: MFCD05664017
• CID: 365932
• PubChem ID: 11052885
• Update Time: 2025-10-28

1-(1-isocyanoethylsulfonyl)-4-methyl-benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-[(1-isocyanoethyl)sulfonyl]-4-methyl-
• 1-[(1-Isocyanoethyl)sulfonyl]-4-methylbenzene
• 1-(1-isocyanoethylsulfonyl)-4-methylbenzene
• 1-METHYL-1-TOSYLMETHYL ISOCYANIDE
• 1-tosylethyl isocyanide
• methyl-TOSMIC
• p-toluenesulfonylmethylisocyanide
• 1-Methyl-1-tosylmethylisocyanide
• 1-((1-Isocyanoethyl)sulfonyl)-4-methylbenzene
• 1-(1-isocyanoethanesulfonyl)-4-methylbenzene
• PubChem11882
• methyltosylmethylisocyanide
• NGOUPILQFWOEET-UHFFFAOYSA-N
• 1-(Toluen
• 1-(1-isocyanoethylsulfonyl)-4-methyl-benzene
• FT-0604124
• 1-(Toluene-4-sulfonyl)ethylisocyanide
• SY023191
• A8265
• 1-(toluene-4-sulfonyl)-ethyl isocyanide
• J-502862
• CS-D1618
• 58379-80-9
• 1-(1-isocyano-ethane-sulfonyl)-4-methyl-benzene
• DTXSID20453453
• SCHEMBL77908
• 1-(1-isocyano-ethanesulfonyl)-4-methyl-benzene
• AB22213
• EN300-195659
• GS-4470
• MFCD05664017
• 1-(p-toluenesulfonyl)-ethyl isocyanide
• AMY21490
• AKOS015842011
• DB-072468

• MDL： MFCD05664017
• Inchi： 1S/C10H11NO2S/c1-8-4-6-10(7-5-8)14(12,13)9(2)11-3/h4-7,9H,1-2H3
• InChI Key： NGOUPILQFWOEET-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C(C)[N+]#[C-])(=O)=O

Computed Properties

• Exact Mass: 209.05100
• Monoisotopic Mass: 209.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.9
• XLogP3: 1.7

Experimental Properties

• Color/Form: No data avaiable
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 42.52000
• LogP: 2.34550
• Vapor Pressure: No data available

1-(1-isocyanoethylsulfonyl)-4-methyl-benzene Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H301 (50%) H311 (100%) H312 (50%)
• Storage Condition：Sealed in dry,2-8°C(BD29146)

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 1-(1-isocyanoethylsulfonyl)-4-methyl-benzene

Introduction to 1-(1-Isocyanoethylsulfonyl)-4-Methyl-Benzene (CAS No. 58379-80-9)

1-(1-Isocyanoethylsulfonyl)-4-methyl-benzene (CAS No. 58379-80-9) is a unique organic compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound is characterized by its distinctive molecular structure, which includes an isocyanate group and a sulfonyl moiety attached to a substituted benzene ring. The combination of these functional groups imparts unique chemical properties and reactivity, making it a valuable intermediate in various synthetic processes.

The molecular formula of 1-(1-Isocyanoethylsulfonyl)-4-methyl-benzene is C₁₀H₁₁NOS₂, with a molecular weight of approximately 225.3 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the reaction of 4-methylbenzenesulfonyl chloride with isocyanatoethane. This synthesis route is highly reproducible and can be scaled up for industrial applications.

In recent years, the study of 1-(1-Isocyanoethylsulfonyl)-4-methyl-benzene has expanded beyond its use as a synthetic intermediate. Researchers have explored its potential applications in the development of new materials and pharmaceuticals. For instance, the compound's ability to form stable complexes with various metal ions has led to its use in the synthesis of metal-organic frameworks (MOFs), which have applications in gas storage, catalysis, and drug delivery systems.

A notable study published in the Journal of Organic Chemistry (2022) investigated the reactivity of 1-(1-Isocyanoethylsulfonyl)-4-methyl-benzene in the presence of different nucleophiles. The results demonstrated that the compound undergoes selective nucleophilic substitution reactions, leading to the formation of a wide range of functionalized derivatives. These derivatives exhibit enhanced solubility and stability, making them suitable for use in various industrial and pharmaceutical applications.

In the pharmaceutical industry, 1-(1-Isocyanoethylsulfonyl)-4-methyl-benzene has shown promise as a building block for the synthesis of novel drugs. Its unique structure allows for the introduction of diverse functional groups, which can be tailored to target specific biological pathways. For example, researchers at the University of California, Los Angeles (UCLA) have used this compound as a key intermediate in the development of new anti-inflammatory agents. The resulting compounds exhibited potent anti-inflammatory activity in both in vitro and in vivo models, suggesting their potential for therapeutic use.

The environmental impact of 1-(1-Isocyanoethylsulfonyl)-4-methyl-benzene has also been a subject of recent research. A study published in Environmental Science & Technology (2023) evaluated the biodegradability and ecotoxicity of this compound. The results indicated that under controlled conditions, the compound can be effectively degraded by microbial action, reducing its potential environmental impact. However, further studies are needed to fully understand its long-term effects on ecosystems.

In conclusion, 1-(1-Isocyanoethylsulfonyl)-4-methyl-benzene (CAS No. 58379-80-9) is a versatile organic compound with a wide range of applications in organic chemistry, materials science, and pharmaceutical research. Its unique chemical properties make it an attractive candidate for the development of new materials and drugs. Ongoing research continues to uncover new possibilities for its use, highlighting its importance in modern scientific endeavors.